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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzo[d]thiazole

Cat. No.: B1521107 Get Quote

Physical Properties of 2,4,5-
Trimethylbenzo[d]thiazole: An In-depth
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,5-Trimethylbenzo[d]thiazole is a substituted benzothiazole derivative. The benzothiazole

core is a prominent heterocyclic scaffold in medicinal chemistry, known to exhibit a wide range

of biological activities. Understanding the fundamental physical properties of its derivatives,

such as melting and boiling points, is crucial for their synthesis, purification, formulation, and

overall drug development process. This technical guide aims to provide a comprehensive

overview of the available data on the physical properties of 2,4,5-Trimethylbenzo[d]thiazole.

Data Presentation
A thorough search of scientific literature and chemical databases has been conducted to collate

the physical properties of 2,4,5-Trimethylbenzo[d]thiazole. However, specific experimental

data for the melting and boiling points of this particular compound are not readily available in

the public domain.
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It is imperative to distinguish 2,4,5-Trimethylbenzo[d]thiazole from the structurally different,

non-fused heterocyclic compound, 2,4,5-trimethylthiazole. The latter has the following reported

physical properties:

Physical Property Value Conditions

Boiling Point 165 - 167 °C @ 717 mmHg[1]

Boiling Point 166-167 °C @ 717 mmHg[2]

Boiling Point 166.00 to 167.00 °C @ 717.50 mm Hg[3][4]

Boiling Point 65.00 to 67.00 °C @ 20.00 mm Hg[3]

Boiling Point 65 - 67 °C @ 20mm Hg[5]

Note: The presence of the fused benzene ring in 2,4,5-Trimethylbenzo[d]thiazole is expected

to significantly influence its physical properties, leading to a higher melting point and boiling

point compared to 2,4,5-trimethylthiazole due to increased molecular weight and intermolecular

forces.

Experimental Protocols
As no specific experimental data for the melting and boiling points of 2,4,5-
Trimethylbenzo[d]thiazole were found, this section outlines general methodologies that can

be employed for their determination.

Melting Point Determination
A standard method for determining the melting point of a solid crystalline compound is using a

melting point apparatus.

Workflow for Melting Point Determination
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Sample Preparation

Measurement

Data Analysis

Dry the purified crystalline sample of 2,4,5-Trimethylbenzo[d]thiazole.

Finely powder the sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a controlled rate.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the entire sample becomes a clear liquid (completion of melting).

Report the melting point as a range from the onset to the completion temperature.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Boiling Point Determination
For a liquid sample, the boiling point can be determined using distillation or by using a

specialized apparatus.

Logical Flow for Boiling Point Determination

Start

Is the sample a liquid at room temperature?

Perform micro-distillation under controlled pressure.

Yes

End

No (Solid)

Record the steady temperature of the vapor during distillation.

Click to download full resolution via product page

Caption: Logical Flow for Boiling Point Determination.

Conclusion
While specific experimental data for the melting and boiling points of 2,4,5-
Trimethylbenzo[d]thiazole are not currently available in surveyed literature, this guide

provides the foundational knowledge for approaching their experimental determination. The

provided methodologies for melting and boiling point determination serve as a starting point for
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researchers working with this and similar novel compounds. The generation of such

fundamental physical data is a critical step in advancing the study and potential applications of

2,4,5-Trimethylbenzo[d]thiazole in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

